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Compound of Interest

Compound Name: N,N-Dimethylthioacetamide

CAS No.: 631-67-4

Cat. No.: B1330386

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Dimethylthioacetamide, a compound of interest in various chemical and pharmaceutical

research domains. This document outlines the expected Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics of the molecule, supported by

detailed experimental protocols. The information is intended to aid in the identification,

characterization, and quality control of N,N-Dimethylthioacetamide in a laboratory setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

For N,N-Dimethylthioacetamide, both ¹H and ¹³C NMR are crucial for confirming its identity.

Due to the partial double bond character of the C-N bond, rotation is restricted, leading to

distinct signals for the two N-methyl groups, especially at lower temperatures.

¹H NMR Spectroscopy
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While specific experimental data for N,N-Dimethylthioacetamide is not readily available in

public databases, the expected chemical shifts can be predicted based on the analysis of

similar structures and general principles. The protons of the two N-methyl groups are expected

to be diastereotopic and thus magnetically non-equivalent, giving rise to two distinct singlets.

The methyl protons adjacent to the thiocarbonyl group will also produce a singlet.

Table 1: Predicted ¹H NMR Chemical Shifts for N,N-Dimethylthioacetamide

Protons
Predicted Chemical Shift
(δ, ppm)

Multiplicity

CH₃-C=S 2.0 - 2.5 Singlet

(CH₃)₂-N 2.8 - 3.2 Two Singlets

Note: Chemical shifts are referenced to tetramethylsilane (TMS) and can vary depending on

the solvent and concentration.

¹³C NMR Spectroscopy
In the ¹³C NMR spectrum of N,N-Dimethylthioacetamide, three distinct signals are

anticipated, corresponding to the thiocarbonyl carbon, the two N-methyl carbons, and the

acetyl methyl carbon. The thiocarbonyl carbon is expected to be significantly deshielded and

appear at a high chemical shift.

Table 2: Predicted ¹³C NMR Chemical Shifts for N,N-Dimethylthioacetamide

Carbon Predicted Chemical Shift (δ, ppm)

C=S 195 - 205

(CH₃)₂-N 35 - 45

CH₃-C=S 25 - 35

Note: Chemical shifts are referenced to tetramethylsilane (TMS) and can vary depending on

the solvent.
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Experimental Protocol for NMR Spectroscopy
A general procedure for obtaining NMR spectra of a solid sample like N,N-
Dimethylthioacetamide is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of N,N-Dimethylthioacetamide in

about 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a

standard 5 mm NMR tube. Ensure the sample is fully dissolved. A small amount of

tetramethylsilane (TMS) can be added as an internal standard (0 ppm).

Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and shim the

instrument to optimize the magnetic field homogeneity.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical

parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient

number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse

sequence. A larger number of scans will be required compared to ¹H NMR due to the lower

natural abundance of the ¹³C isotope. A relaxation delay of 2-5 seconds is typically used.

Data Processing: Process the acquired free induction decay (FID) by applying a Fourier

transform. Phase and baseline correct the resulting spectrum. Integrate the signals in the ¹H

NMR spectrum and reference both spectra to the TMS signal.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of N,N-Dimethylthioacetamide will be characterized by the stretching and bending

vibrations of its constituent bonds. The most prominent feature will be the C=S stretching

vibration.

Table 3: Characteristic IR Absorption Bands for N,N-Dimethylthioacetamide
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Functional Group
Absorption Range
(cm⁻¹)

Intensity Vibration

C-H (sp³) 2950 - 2850 Medium to Strong Stretch

C=S 1250 - 1020 Strong Stretch

C-N 1400 - 1300 Medium to Strong Stretch

Note: The exact peak positions can be influenced by the physical state of the sample (e.g.,

solid, liquid, or in solution).

Experimental Protocol for IR Spectroscopy
A common method for obtaining an IR spectrum of a solid sample is the KBr pellet technique:

Sample Preparation: Grind a small amount (1-2 mg) of N,N-Dimethylthioacetamide with

approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar

and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Place the powder into a pellet press and apply pressure (typically 8-10

tons) for a few minutes to form a thin, transparent pellet.

Spectrum Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer.

Record the spectrum, typically in the range of 4000 to 400 cm⁻¹. A background spectrum of a

pure KBr pellet should be recorded and subtracted from the sample spectrum.

Data Analysis: Identify and label the significant absorption peaks in the spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For N,N-Dimethylthioacetamide, electron ionization (EI) is a common method.

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight

of the compound, along with several fragment ions.

Table 4: Mass Spectrometry Data for N,N-Dimethylthioacetamide (Electron Ionization)
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m/z Relative Intensity (%) Possible Fragment

103 60 [C₄H₉NS]⁺ (Molecular Ion)

88 100 [M - CH₃]⁺

72 40 [M - CH₃S]⁺

58 85 [CH₃CS]⁺

44 55 [(CH₃)₂N]⁺

Source: NIST WebBook.[1]

Experimental Protocol for Mass Spectrometry
A general procedure for obtaining an EI mass spectrum is as follows:

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

For a solid sample, this can be done using a direct insertion probe.

Ionization: In the ion source, the sample is bombarded with a beam of high-energy electrons

(typically 70 eV), causing the molecules to ionize and fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of ions versus their m/z ratio.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure of the compound.

Workflow for Spectroscopic Analysis
The logical flow for the spectroscopic characterization of a compound like N,N-
Dimethylthioacetamide is depicted in the following diagram.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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